Cas no 1566061-98-0 (2-methoxypyridine-3-sulfonamide)

• Product Name: 2-methoxypyridine-3-sulfonamide
• CAS No: 1566061-98-0
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• MDL: MFCD25980206
• CID: 4606558
• Update Time: 2025-07-20

2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxypyridine-3-sulfonamide

• MDL： MFCD25980206
• Inchi： 1S/C6H8N2O3S/c1-11-6-5(12(7,9)10)3-2-4-8-6/h2-4H,1H3,(H2,7,9,10)
• InChI Key： JNBOIFAMZFTYGE-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1S(N)(=O)=O

Additional information on 2-methoxypyridine-3-sulfonamide

Recent Advances in the Study of 2-Methoxypyridine-3-sulfonamide (CAS: 1566061-98-0) in Chemical Biology and Pharmaceutical Research

The compound 2-methoxypyridine-3-sulfonamide (CAS: 1566061-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable findings in recent literature is the compound's ability to act as a selective inhibitor of carbonic anhydrase isoforms. Researchers have demonstrated that 2-methoxypyridine-3-sulfonamide exhibits high affinity for specific isoforms, making it a promising candidate for the treatment of conditions such as glaucoma and certain cancers. The compound's sulfonamide moiety is believed to interact with the zinc ion in the active site of carbonic anhydrases, thereby inhibiting their catalytic activity. This mechanism has been validated through X-ray crystallography and molecular docking studies.

In addition to its inhibitory properties, 2-methoxypyridine-3-sulfonamide has been explored for its potential in antimicrobial therapy. Recent in vitro studies have shown that the compound exhibits moderate to strong activity against a range of bacterial and fungal pathogens. The presence of the methoxy group at the 2-position of the pyridine ring appears to enhance the compound's bioavailability and membrane permeability, which are critical factors for its antimicrobial efficacy. These findings suggest that further optimization of the compound's structure could lead to the development of novel antimicrobial agents.

Another area of interest is the compound's role in the synthesis of complex heterocyclic systems. Researchers have utilized 2-methoxypyridine-3-sulfonamide as a building block in the construction of pharmacologically relevant scaffolds, such as pyridopyrimidines and pyridothiazoles. These scaffolds have shown promise in targeting various disease pathways, including inflammation and neurodegeneration. The versatility of 2-methoxypyridine-3-sulfonamide in synthetic chemistry underscores its value as a tool in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 2-methoxypyridine-3-sulfonamide. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique chemical properties and broad applicability make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

In conclusion, 2-methoxypyridine-3-sulfonamide (CAS: 1566061-98-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to antimicrobial therapy and synthetic chemistry, highlighting its multifaceted utility. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in the development of next-generation therapeutics.